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Compound of Interest

Compound Name: Chlorimuron-ethyl

Cat. No.: B7818925 Get Quote

A comprehensive analysis of experimental data on the performance of chlorimuron-ethyl in
combination with other herbicides for broad-spectrum weed control and crop safety.

Chlorimuron-ethyl, a sulfonylurea herbicide, is a widely utilized tool for the management of

broadleaf weeds in various crops, most notably soybeans. Its mode of action involves the

inhibition of acetolactate synthase (ALS), an enzyme crucial for the biosynthesis of branched-

chain amino acids in plants.[1] To broaden the spectrum of weed control, particularly to include

grass species and enhance activity on difficult-to-control broadleaf weeds, chlorimuron-ethyl
is frequently applied in tank mixtures with other herbicides. This guide provides a comparative

analysis of the efficacy of various chlorimuron-ethyl tank mixes, supported by experimental

data, to aid researchers, scientists, and drug development professionals in their work.

Key Efficacy Data of Chlorimuron-ethyl Tank Mixes
The following tables summarize quantitative data from various field studies, offering a

comparative look at the performance of different chlorimuron-ethyl tank mixes on weed

control and crop yield.

Table 1: Efficacy of Chlorimuron-ethyl Tank Mixes on
Various Weed Species
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Tank Mix
Partner

Target
Weed(s)

Application
Rate (g
a.i./ha)

Weed
Control (%)

Crop Source

Glyphosate Bidens pilosa

20

(Chlorimuron)

+ 720

(Glyphosate)

>90%

(residual

control)

Soybean [2]

Quizalofop-p-

tefuryl

Grasses &

Broadleaf

Weeds

9

(Chlorimuron)

+ 40

(Quizalofop)

Broad-

spectrum

control

comparable

to hand

weeding

Soybean [3]

Fenoxaprop-

p-ethyl

Mixed Weed

Flora

6

(Chlorimuron)

+ 50

(Fenoxaprop)

92.9% (Weed

Control

Efficiency)

Soybean

Imazethapyr
Monocot &

Dicot Weeds

10

(Chlorimuron)

+ 75

(Imazethapyr)

Effective

control of

both weed

types

Soybean

Lactofen

Ipomoea

grandifolia,

Sida

rhombifolia,

Commelina

benghalensis

10

(Chlorimuron)

+ 96

(Lactofen)

>82% Soybean

Fomesafen
Morningglory

species
-

Improved

control

compared to

glyphosate

alone

Soybean [4]
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Clethodim

Johnsongras

s (Sorghum

halepense)

-
Effective

control
Soybean [5]

Note: Efficacy can vary based on environmental conditions, weed size, and application timing.

Table 2: Impact of Chlorimuron-ethyl Tank Mixes on
Soybean Yield

Tank Mix
Partner

Application
Rate (g a.i./ha)

Soybean Yield
( kg/ha )

Comparison to
Control

Source

Quizalofop-p-

tefuryl

9 (Chlorimuron)

+ 40 (Quizalofop)

+ Surfactant

1598

Similar to hand

weeding (1720

kg/ha )

Fenoxaprop-p-

ethyl

6 (Chlorimuron)

+ 50

(Fenoxaprop)

1770

Significantly

higher than

weedy check

Imazethapyr

10 (Chlorimuron)

+ 75

(Imazethapyr)

2187

On par with

weed-free plots

(2317 kg/ha )

Glyphosate &

various partners

0.004 lb/A

(Chlorimuron) +

0.77 lb/A

(Glyphosate)

Significantly

higher than

untreated control

No significant

difference among

tank mixes

Herbicide Interactions: Synergism and Antagonism
The combination of herbicides in a tank mix can result in three types of interactions: additive,

synergistic, or antagonistic. An additive effect means the combined effect is the sum of the

individual effects. Synergism occurs when the combined effect is greater than the sum of the

individual effects, while antagonism is when the combined effect is less.

Synergism: Tank mixes of chlorimuron-ethyl with protoporphyrinogen oxidase (PPO)

inhibitors like acifluorfen, fomesafen, or lactofen have shown synergistic effects on the
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control of certain broadleaf weeds such as prickly sida (Sida spinosa) and pitted

morningglory (Ipomoea lacunosa).

Antagonism: A notable instance of antagonism occurs when chlorimuron-ethyl is tank-

mixed with graminicides (Group 1 herbicides) such as fenoxaprop. This can lead to reduced

control of grass weeds. Studies have shown that tank-mixing fenoxaprop with a combination

of chlorimuron-ethyl and metsulfuron-methyl increased grass weed biomass compared to

sequential applications. To mitigate this, it is often recommended to apply the grass herbicide

1 to 7 days before or after the chlorimuron-ethyl application.

Experimental Protocols
To ensure the reliability and reproducibility of herbicide efficacy studies, a standardized

experimental protocol is essential. The following outlines a typical methodology for evaluating

chlorimuron-ethyl tank mixes in a field setting.

Experimental Design
Design: Randomized Complete Block Design (RCBD) is commonly used to account for field

variability.

Replications: A minimum of three to four replications for each treatment is standard.

Plot Size: Plot dimensions are chosen to be large enough to minimize edge effects and allow

for accurate assessment, for example, 5 m x 4 m.

Treatments and Application
Herbicide Rates: Herbicides are applied at recommended label rates. For experimental

purposes, a range of rates, including a double rate for crop safety assessment, may be

included.

Application Equipment: A CO2-pressurized backpack sprayer or a tractor-mounted sprayer

equipped with flat fan nozzles is typically used to ensure uniform application.

Spray Volume: A spray volume of 200-400 L/ha is common for ground applications.
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Timing: Herbicides are applied at the recommended crop and weed growth stage, for

instance, post-emergence when weeds are young and actively growing.

Data Collection
Weed Control: Visual assessment of weed control is conducted at specific intervals after

application (e.g., 7, 14, 28, and 45 days after treatment - DAT) using a scale of 0% (no

control) to 100% (complete kill).

Weed Density and Biomass: Weed counts per unit area (e.g., per square meter) and weed

dry weight are measured at specified times during the growing season.

Crop Phytotoxicity: Visual crop injury is rated on a scale of 0% (no injury) to 100% (crop

death) at regular intervals after application. Symptoms may include stunting, chlorosis

(yellowing), and necrosis.

Crop Yield: At maturity, the crop from a designated area within each plot is harvested to

determine the grain yield.

Statistical Analysis
Data are subjected to Analysis of Variance (ANOVA) appropriate for the experimental design.

Mean separation tests (e.g., Tukey's HSD or Duncan's Multiple Range Test) are used to

determine significant differences between treatment means.

Visualizing Experimental Processes
To better understand the workflow of herbicide efficacy trials and the nature of herbicide

interactions, the following diagrams are provided.
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Caption: A typical workflow for conducting herbicide efficacy trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7818925#efficacy-of-chlorimuron-ethyl-tank-mixes-
with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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